2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one

• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol
• IUPAC Name: 2-(pyridin-2-ylmethyl)-1H-indazol-3-one
• InChI: InChI=1S/C13H11N3O/c17-13-11-6-1-2-7-12(11)15-16(13)9-10-5-3-4-8-14-10/h1-8,15H,9H2
• InChI Key: NZOJCPNWISMMAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N2)CC3=CC=CC=N3

Description

2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one is a heterocyclic compound that contains both indazole and pyridine moieties. Indazole derivatives are known for their diverse biological activities and have been extensively studied in medicinal chemistry . The presence of the pyridine ring further enhances the compound’s potential for various applications in scientific research and industry.

Preparation Methods

One common synthetic route includes the cyclization of 2-azidobenzaldehydes with amines to form the indazole core . The pyridine ring can then be introduced through various coupling reactions, such as the use of pyridine-2-carboxaldehyde under appropriate reaction conditions . Industrial production methods often involve optimizing these reactions for higher yields and purity, utilizing catalysts and controlled environments to ensure consistency and efficiency .

Chemical Reactions Analysis

2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides, converting the compound into its reduced forms.

Substitution: Various substitution reactions can occur at the pyridine or indazole rings, often using halogenating agents or nucleophiles

Common reagents and conditions used in these reactions include transition metal catalysts, acidic or basic environments, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used but often include functionalized derivatives with enhanced biological activities .

Scientific Research Applications

2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the development of new synthetic methodologies.

Biology: The compound exhibits various biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Medicine: It is investigated for its potential as a therapeutic agent in treating diseases such as cancer, hypertension, and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one involves its interaction with specific molecular targets and pathways. The indazole moiety is known to inhibit certain enzymes and receptors, leading to its biological effects . For example, it can inhibit protein kinases, which play a crucial role in cell signaling and proliferation . The pyridine ring further enhances its binding affinity and specificity towards these targets, making it a potent compound for therapeutic applications .

Comparison with Similar Compounds

2-Pyridin-2-ylmethyl-1,2-dihydro-indazol-3-one can be compared with other indazole and pyridine derivatives:

Indazole Derivatives: Compounds like 1H-indazole and 2H-indazole share the indazole core but differ in their substitution patterns and biological activities.

Pyridine Derivatives: Compounds such as pyridine-2-carboxaldehyde and 2-aminopyridine exhibit different chemical properties and applications due to variations in their functional groups.